Cas no 52160-53-9 ((1-phenylpyrrol-2-yl)methanol)

• Product Name: (1-phenylpyrrol-2-yl)methanol
• CAS No: 52160-53-9
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD09754741
• CID: 4018489
• PubChem ID: 12254023
• Update Time: 2025-05-25

(1-phenylpyrrol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-methanol, 1-phenyl-
• (1-Phenyl-1H-pyrrol-2-yl)-methanol
• (1-Phenylpyrrol-2-yl)methanol
• CS-0453225
• 52160-53-9
• (1-phenyl-1H-pyrrol-2-yl)methanol
• AKOS006327741
• SCHEMBL10541640
• (1-phenylpyrrol-2-yl)methanol

• MDL： MFCD09754741
• Inchi： 1S/C11H11NO/c13-9-11-7-4-8-12(11)10-5-2-1-3-6-10/h1-8,13H,9H2
• InChI Key： IPRYIUKPOMNPED-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=CC=C1CO

Computed Properties

• Exact Mass: 173.084063974Da
• Monoisotopic Mass: 173.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.2Ų

Additional information on (1-phenylpyrrol-2-yl)methanol

Introduction to (1-phenylpyrrol-2-yl)methanol

(1-phenylpyrrol-2-yl)methanol, also known by its CAS number 52160-53-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a pyrrole ring substituted with a phenyl group and a hydroxymethyl group, has garnered attention due to its potential applications in drug discovery and as a building block in organic synthesis.

The synthesis of (1-phenylpyrrol-2-yl)methanol has been explored through various methodologies, with recent advancements focusing on environmentally friendly and efficient approaches. Researchers have employed catalytic asymmetric synthesis to construct the chiral center present in the molecule, which is crucial for its biological activity. These methods not only enhance the yield but also reduce the environmental footprint, aligning with the growing emphasis on green chemistry.

Recent studies have highlighted the biological activity of (1-phenylpyrrol-2-yl)methanol, particularly its potential as an anti-inflammatory and antioxidant agent. Investigations into its mechanism of action have revealed that the compound interacts with key cellular pathways involved in inflammation and oxidative stress, making it a promising candidate for therapeutic development. Preclinical studies have demonstrated its efficacy in reducing inflammatory markers in vitro and in vivo models, suggesting potential applications in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, (1-phenylpyrrol-2-yl)methanol has been utilized as a versatile intermediate in organic synthesis. Its ability to undergo various functional group transformations has made it valuable in constructing complex molecular architectures. For instance, researchers have employed it as a precursor for synthesizing bioactive compounds with enhanced pharmacokinetic properties.

The physical properties of (1-phenylpyrrol-2-yli)methanol are well-documented, including its melting point, boiling point, and solubility characteristics. These properties are essential for determining its stability under different conditions and its suitability for various synthetic routes. Recent advancements in analytical techniques have allowed for more precise determination of these properties, further aiding in its characterization and application.

In conclusion, (1-(phenyipyrrolidinio) methanol, or CAS No. 52160–53–9, stands out as a compound with multifaceted applications and promising potential in both academic research and industrial settings. Its continued exploration is expected to yield further insights into its utility as a therapeutic agent and as a key intermediate in organic synthesis.